Cas no 1340373-84-3 (4-(4-chloro-5-methyl-1H-pyrazol-1-yl)-2-(methylamino)butanamide)

• Product Name: 4-(4-chloro-5-methyl-1H-pyrazol-1-yl)-2-(methylamino)butanamide
• CAS No: 1340373-84-3
• MF: C₉H₁₅ClN₄O
• MW: 230.694600343704
• CID: 5984454
• PubChem ID: 64446618
• Update Time: 2025-05-24

4-(4-chloro-5-methyl-1H-pyrazol-1-yl)-2-(methylamino)butanamide Chemical and Physical Properties

Names and Identifiers

• 4-(4-chloro-5-methyl-1H-pyrazol-1-yl)-2-(methylamino)butanamide
• AKOS013770117
• EN300-1123251
• 1340373-84-3

• Inchi： 1S/C9H15ClN4O/c1-6-7(10)5-13-14(6)4-3-8(12-2)9(11)15/h5,8,12H,3-4H2,1-2H3,(H2,11,15)
• InChI Key： YWSQTDDBWGSUQE-UHFFFAOYSA-N
• SMILES： ClC1C=NN(C=1C)CCC(C(N)=O)NC

Computed Properties

• Exact Mass: 230.0934388g/mol
• Monoisotopic Mass: 230.0934388g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 72.9Ų

Additional information on 4-(4-chloro-5-methyl-1H-pyrazol-1-yl)-2-(methylamino)butanamide

4-(4-Chloro-5-Methyl-1H-Pyrazol-1-Yl)-2-(Methylamino)Butanamide (CAS No. 1340373-84-3)

4-(4-Chloro-5-Methyl-1H-Pyrazol-1-Yl)-2-(Methylamino)Butanamide, also known by its CAS registry number CAS No. 1340373-84-3, is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule is characterized by its unique structure, which combines a pyrazole ring with a butanamide moiety, making it a potential candidate for various applications, particularly in drug discovery and development.

The molecular structure of 4-(4-Chloro-5-Methyl-1H-Pyrazol-1-Yl)-2-(Methylamino)Butanamide consists of a pyrazole ring substituted with chlorine and methyl groups at positions 4 and 5, respectively. The pyrazole ring is further connected to a butanamide group via a methylene bridge. This arrangement imparts the molecule with both aromatic and amide functionalities, which are often desirable in medicinal chemistry due to their potential for hydrogen bonding and interactions with biological targets.

Recent studies have highlighted the importance of pyrazole-containing compounds in drug design, particularly in the development of kinase inhibitors and other therapeutic agents. The presence of the methylamino group in the butanamide moiety adds another layer of functionality, potentially enhancing the molecule's bioavailability and target specificity.

In terms of synthesis, 4-(4-Chloro-5-Methyl-1H-Pyrazol-1-Yl)-2-(Methylamino)Butanamide can be prepared through a variety of routes, including condensation reactions and amide bond formations. Researchers have explored the use of microwave-assisted synthesis to optimize reaction conditions, leading to higher yields and shorter reaction times.

The physical properties of this compound, such as its melting point, solubility, and stability, are critical factors in determining its suitability for various applications. For instance, its solubility in organic solvents makes it amenable to formulation into drug delivery systems, while its stability under physiological conditions ensures its efficacy in vivo.

From an application standpoint, CAS No. 1340373-84-3 has shown promise in preclinical studies as a potential modulator of key biological pathways. For example, recent research has demonstrated its ability to inhibit certain enzymes involved in inflammatory processes, suggesting its potential utility in anti-inflammatory therapies.

In conclusion, 4-(4-Chloro-5-Methyl-1H-Pyrazol-1-Yl)-2-(Methylamino)Butanamide represents an intriguing compound with diverse applications across the chemical sciences. Its unique structure, combined with recent advancements in synthetic methodologies and biological evaluations, positions it as a valuable tool for further exploration in both academic and industrial settings.